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Compound of Interest

Compound Name: Cefazolin-13C2,15N

Cat. No.: B1514398 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This document provides crucial safety protocols and

logistical plans for handling Cefazolin-13C2,15N, a stable isotope-labeled version of the first-

generation cephalosporin antibiotic, Cefazolin.

Personal Protective Equipment (PPE)
When handling Cefazolin-13C2,15N, it is essential to use appropriate personal protective

equipment (PPE) to minimize exposure and ensure personal safety. The required PPE is

consistent with that for handling the parent compound, Cefazolin.
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PPE Category Recommended Equipment
Specifications and Best
Practices

Eye Protection Safety glasses or goggles

Chemical splash goggles

should be worn, and a face

shield is recommended if there

is a splash hazard[1].

Hand Protection Chemical-resistant gloves

Nitrile or natural rubber gloves

are recommended. Always

consult the glove

manufacturer's permeability

data[1].

Respiratory Protection
Not generally required with

adequate ventilation

In cases of inadequate

ventilation or when handling

the powder, an approved dust

mask or respirator should be

used[1][2]. A self-contained

breathing apparatus (SCBA) is

necessary in fire-fighting

situations[1][3].

Skin and Body Protection
Laboratory coat, apron, or

disposable garment

Protective clothing should be

worn to prevent skin contact.

Promptly remove and wash

any contaminated clothing[1]

[2][3].

Operational and Disposal Plans
Proper handling and disposal procedures are critical to maintaining a safe laboratory

environment and complying with regulations. As Cefazolin-13C2,15N contains stable, non-

radioactive isotopes (Carbon-13 and Nitrogen-15), no additional precautions beyond those for

the unlabeled compound are necessary for storage and disposal[4].

Handling and Storage:
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Avoid all contact and inhalation of dust, fumes, mist, and vapors associated with the

product[2][3].

Store at a controlled room temperature of 20°C to 25°C (68°F to 77°F) and protect from light

and excessive heat[1][3].

Facilities should be equipped with an eyewash station and a safety shower[1].

Spill Management:

Evacuate and isolate the spill area[1].

Wear appropriate PPE, including respiratory protection[2].

Use an industrial vacuum cleaner with a high-efficiency filter or an appropriate absorbent

material to clean up the spill. Avoid generating dust[1][3].

Wipe the area with soap and water[3].

Place all contaminated materials into a labeled container for disposal[2].

Disposal:

Dispose of waste materials according to applicable federal, state, and local regulations[3].

Waste containing stable isotopes does not require special handling as radioactive waste

does[4][5].

Segregate chemical waste and ensure containers are clearly labeled[6].

Experimental Workflow for Safe Handling
The following diagram outlines the procedural steps for safely handling Cefazolin-13C2,15N in

a laboratory setting.
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Caption: Workflow for Safe Handling of Cefazolin-13C2,15N.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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